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Compound of Interest

Compound Name: Bisphenol A-d6

Cat. No.: B028192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers for the Bisphenol
A-d6 (BPA-d6) analytical standard, a critical tool for the accurate quantification of Bisphenol A

(BPA) in various matrices. The use of a stable isotope-labeled internal standard like BPA-d6 is

essential for correcting matrix effects and variabilities in sample preparation and instrument

response, particularly in sensitive analytical techniques such as mass spectrometry.

Overview of Bisphenol A-d6 Analytical Standard
Bisphenol A-d6 is a deuterated form of Bisphenol A, where six hydrogen atoms on the methyl

groups have been replaced with deuterium. This isotopic labeling results in a mass shift of +6

amu, allowing for its differentiation from native BPA by a mass spectrometer while maintaining

nearly identical chemical and physical properties. This makes it an ideal internal standard for

isotope dilution mass spectrometry (IDMS), a gold-standard method for quantitative analysis.[1]

Commercial Supplier Data for Bisphenol A-d6
The following table summarizes the product specifications for Bisphenol A-d6 analytical

standards available from prominent commercial suppliers. This data is compiled from publicly

available certificates of analysis and product information pages.
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Supplier
Product
Number

Isotopic
Purity

Chemical
Purity

Format
CAS
Number

Sigma-

Aldrich
588806 98 atom % D 99% (CP) Solid 86588-58-1

Cambridge

Isotope

Laboratories,

Inc.

DLM-2775-1 98% 98% Neat 86588-58-1

CDN

Isotopes
D-2476 99 atom % D >98% Solid 86588-58-1

LGC

Standards
B519497 99.3%

99.61%

(HPLC)
Solid 86588-58-1

Veeprho Not specified Not specified Not specified Not specified 86588-58-1

Experimental Protocols for the Use of Bisphenol A-
d6
Bisphenol A-d6 is primarily used as an internal standard in chromatographic methods coupled

with mass spectrometry for the quantification of BPA. Below are detailed methodologies for its

application in LC-MS/MS and GC-MS analysis.

Protocol 1: Quantification of Bisphenol A in Biological
Fluids by LC-MS/MS
This protocol is adapted from methodologies for the analysis of BPA in urine and serum.[2][3]

1. Sample Preparation and Extraction:

To a 1 mL aliquot of the biological fluid (e.g., urine, serum), add a known amount of

Bisphenol A-d6 internal standard solution (e.g., 100 ng/mL in acetonitrile).

For conjugated BPA, perform enzymatic hydrolysis using β-glucuronidase/sulfatase at 37°C.
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Perform a liquid-liquid extraction (LLE) with a suitable organic solvent like methyl tert-butyl

ether (MTBE) or solid-phase extraction (SPE) using a C18 cartridge.

Evaporate the organic extract to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a mobile phase-compatible solvent (e.g., 50:50

acetonitrile:water).

2. LC-MS/MS Instrumental Analysis:

Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and

acetonitrile with 0.1% formic acid (Solvent B).

Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative

electrospray ionization (ESI) mode.

MRM Transitions: Monitor the following multiple reaction monitoring (MRM) transitions:

Bisphenol A:m/z 227 → 133 (quantifier), 227 → 212 (qualifier)

Bisphenol A-d6:m/z 233 → 137 (or other appropriate fragment)

3. Quantification:

Construct a calibration curve by plotting the ratio of the peak area of the BPA quantifier ion to

the peak area of the BPA-d6 internal standard against the concentration of the calibration

standards.

Quantify the amount of BPA in the samples using the calibration curve.

Protocol 2: Quantification of Bisphenol A in
Environmental Samples by GC-MS
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This protocol is suitable for the analysis of BPA in water or soil samples.[4][5]

1. Sample Preparation and Derivatization:

Extract BPA from the sample matrix using an appropriate technique (e.g., SPE for water,

solvent extraction for soil).

Add a known amount of Bisphenol A-d6 internal standard to the extract.

Evaporate the extract to dryness.

Derivatize the dried residue to increase volatility for GC analysis. A common derivatizing

agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane

(TMCS), which converts the phenolic hydroxyl groups to trimethylsilyl (TMS) ethers.[6]

2. GC-MS Instrumental Analysis:

Gas Chromatograph: A gas chromatograph equipped with a suitable capillary column (e.g., a

5% phenyl-methylpolysiloxane column).

Injection: Splitless injection mode.

Mass Spectrometer: A single or triple quadrupole mass spectrometer operating in electron

ionization (EI) mode.

Selected Ion Monitoring (SIM): Monitor the characteristic ions for the derivatized BPA and

BPA-d6.

3. Quantification:

Create a calibration curve by plotting the ratio of the peak area of the target ion for

derivatized BPA to the peak area of the target ion for derivatized BPA-d6 against the

concentration of the calibration standards.

Determine the concentration of BPA in the samples from the calibration curve.
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Workflow for BPA Quantification using Isotope
Dilution
The following diagram illustrates a typical workflow for the quantification of Bisphenol A in a

sample using Bisphenol A-d6 as an internal standard.
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Workflow for BPA Quantification via Isotope Dilution MS
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Caption: A generalized workflow for the quantitative analysis of Bisphenol A using an internal

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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